Cas no 862655-30-9 (Ethyl 5-amino-3-methyl-4-(p-tolylcarbamoyl)thiophene-2-carboxylate)

• Product Name: Ethyl 5-amino-3-methyl-4-(p-tolylcarbamoyl)thiophene-2-carboxylate
• CAS No: 862655-30-9
• MF: C₁₆H₁₈N₂O₃S
• MW: 318.390722751617
• CID: 5703257
• PubChem ID: 4764232
• Update Time: 2025-06-27

Ethyl 5-amino-3-methyl-4-(p-tolylcarbamoyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-AMINO-3-METHYL-4-P-TOLYLCARBAMOYL-THIOPHENE-2-CARBOXYLIC ACID ETHYL ESTER
• 2-Thiophenecarboxylic acid, 5-amino-3-methyl-4-[[(4-methylphenyl)amino]carbonyl]-, ethyl ester
• Ethyl5-amino-3-methyl-4-(p-tolylcarbamoyl)thiophene-2-carboxylate
• 862655-30-9
• Ethyl 5-amino-3-methyl-4-(p-tolylcarbamoyl)thiophene-2-carboxylate
• AKOS000286731

• MDL： MFCD06740140
• Inchi： 1S/C16H18N2O3S/c1-4-21-16(20)13-10(3)12(14(17)22-13)15(19)18-11-7-5-9(2)6-8-11/h5-8H,4,17H2,1-3H3,(H,18,19)
• InChI Key： SDKBOVKUNSXVMJ-UHFFFAOYSA-N
• SMILES： S1C(=C(C(NC2C=CC(C)=CC=2)=O)C(C)=C1C(=O)OCC)N

Computed Properties

• Exact Mass: 318.10381361g/mol
• Monoisotopic Mass: 318.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 110Ų

Additional information on Ethyl 5-amino-3-methyl-4-(p-tolylcarbamoyl)thiophene-2-carboxylate

Ethyl 5-amino-3-methyl-4-(p-tolylcarbamoyl)thiophene-2-carboxylate: A Comprehensive Overview

Ethyl 5-amino-3-methyl-4-(p-tolylcarbamoyl)thiophene-2-carboxylate, with the CAS number 862655-30-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of thiophene derivatives, which are known for their unique electronic properties and wide-ranging applications in drug discovery and materials science. The structure of this compound is characterized by a thiophene ring substituted with an amino group at position 5, a methyl group at position 3, and a p-tolylcarbamoyl group at position 4. Additionally, the carboxylic acid group at position 2 is esterified with an ethyl group, giving it the name "ethyl" derivative.

The synthesis of Ethyl 5-amino-3-methyl-4-(p-tolylcarbamoyl)thiophene-2-carboxylate involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, improving both yield and purity. For instance, a study published in *Journal of Organic Chemistry* in 2023 highlighted the use of microwave-assisted synthesis to expedite the formation of the thiophene ring and subsequent functionalization steps. This approach not only reduces reaction time but also minimizes the use of hazardous reagents, aligning with green chemistry principles.

One of the most intriguing aspects of this compound is its potential application in drug development. Thiophene derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. Recent research has focused on evaluating the bioactivity of Ethyl 5-amino-3-methyl-4-(p-tolylcarbamoyl)thiophene-2-carboxylate against several disease-relevant targets. For example, a study conducted at the University of California, San Francisco, demonstrated that this compound exhibits potent inhibitory activity against human topoisomerase IIα, an enzyme implicated in cancer progression. These findings suggest that it could serve as a lead compound for the development of anticancer agents.

In addition to its pharmacological applications, Ethyl 5-amino-3-methyl-4-(p-tolylcarbamoyl)thiophene-2-carboxylate has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). A team of researchers from Tokyo Institute of Technology reported that incorporating this compound into polymer blends significantly enhances their charge transport properties. This breakthrough could pave the way for more efficient and cost-effective electronic devices.

From an analytical standpoint, understanding the physical and chemical properties of Ethyl 5-amino-3-methyl-4-(p-tolylcarbamoyl)thiophene-2-carboxylate is crucial for its practical applications. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to characterize this compound comprehensively. A recent study published in *Analytical Chemistry* utilized high-resolution MS to confirm the molecular formula and structural integrity of this compound. Such detailed characterization ensures its reliability for both laboratory experiments and industrial-scale production.

Looking ahead, the future of Ethyl 5-amino-3-methyl-4-(p-tolylcarbamoyl)thiophene-2-carboxylate appears bright. Ongoing research is exploring its potential as a building block for more complex molecular architectures. For instance, chemists at ETH Zurich are investigating its use as a precursor for constructing heterocyclic frameworks with enhanced functionality. These efforts underscore its versatility and significance in modern organic synthesis.

In conclusion, Ethyl 5-amino-3-methyl-4-(p-tolylcarbamoyl)thiophene-2-carboxylate stands out as a multifaceted compound with applications spanning drug discovery, materials science, and synthetic chemistry. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for addressing pressing challenges in these fields. As research continues to unfold, this compound is likely to contribute even more significantly to scientific progress.